Cas no 104919-70-2 (Ethyl N-(2-bromophenyl)carbamate)

• Product Name: Ethyl N-(2-bromophenyl)carbamate
• CAS No: 104919-70-2
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1149764
• PubChem ID: 4182114
• Update Time: 2025-04-20

Ethyl N-(2-bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(2-bromophenyl)carbamate
• CTK0G5905
• Carbamic acid, (2-bromophenyl)-, ethyl ester
• ethyl 2-bromocarbanilate
• SureCN1188292
• ST50922943
• ethyl (2-bromophenyl)carbamate
• AC1N4OKS
• ethyl o-bromocarbanilate
• ACMC-20m7r4
• 2-bromo-1-ethoxycarbonylaminobenzene
• (2-Brom-phenyl)-carbamidsaeure-aethylester
• (2-bromo-phenyl)-carbamic acid ethyl ester
• CTK0G5905; Carbamic acid, (2-bromophenyl)-, ethyl ester; ethyl 2-bromocarbanilate; SureCN1188292; ST50922943; ethyl (2-bromophenyl)carbamate; AC1N4OKS; ethyl o-bromocarbanilate; ACMC-20m7r4; 2-bromo-1-ethoxycarbonylaminobenzene; (2-Brom-phenyl)-carbamidsaeure-aethylester; (2-bromo-phenyl)-carbamic acid ethyl ester;
• 104919-70-2
• 2-Bromophenylamine, N-ethoxycarbonyl-
• DTXSID90400398
• STK490421
• AKOS000179014
• SCHEMBL1188292

• Inchi： 1S/C9H10BrNO2/c1-2-13-9(12)11-8-6-4-3-5-7(8)10/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： LRELZOWQHCZJTO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(=O)OCC

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33